Cas no 1283109-10-3 (2-[2-(pyrimidine-2-amido)-1,3-thiazol-4-yl]acetic acid)

2-[2-(Pyrimidine-2-amido)-1,3-thiazol-4-yl]acetic acid is a heterocyclic compound featuring a pyrimidine-thiazole core with an acetic acid functional group. This structure imparts versatility in synthetic and medicinal chemistry applications, particularly as a building block for bioactive molecules. The pyrimidine moiety enhances binding affinity in target interactions, while the thiazole ring contributes to stability and metabolic resistance. The acetic acid group allows for further derivatization, facilitating conjugation or salt formation. Its well-defined molecular architecture makes it valuable for designing enzyme inhibitors, receptor modulators, or agrochemical intermediates. The compound’s purity and structural precision ensure reproducibility in research and development contexts.

2-[2-(pyrimidine-2-amido)-1,3-thiazol-4-yl]acetic acid structure

1283109-10-3 structure

Product Name:2-[2-(pyrimidine-2-amido)-1,3-thiazol-4-yl]acetic acid

CAS No:1283109-10-3

MF:C₁₀H₈N₄O₃S

MW:264.260519981384

MDL:MFCD21091746

CID:1069893

PubChem ID:52903595

Update Time:2025-06-11

2-[2-(pyrimidine-2-amido)-1,3-thiazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

- {2-[(Pyrimidin-2-ylcarbonyl)amino]-1,3-thiazol-4-yl}acetic acid
- 2-(2-(Pyrimidine-2-carboxamido)thiazol-4-yl)acetic acid
- 2-[(2-pyrimidinylcarbonyl)amino]-4-Thiazoleacetic acid
- 2-[2-(pyrimidine-2-carbonylamino)-1,3-thiazol-4-yl]acetic acid
- 2-[2-(pyrimidine-2-amido)-1,3-thiazol-4-yl]acetic acid
- MFCD21091746
- (2-[(Pyrimidin-2-ylcarbonyl)amino]-1,3-thiazol-4-yl)acetic acid
- CS2145
- 1283109-10-3
- AKOS015957742
- {2-[(Pyrimidin-2-ylcarbonyl)amino]-1,3-thiazol-4-ylacetic acid
- F2145-0352
- DB-292386
- SB58472
- 2-[2-(Pyrimidine-2-carbonylamino)thiazol-4-yl]acetic acid
- [2-(pyrimidine-2-amido)-1,3-thiazol-4-yl]acetic acid
- 2-(2-(pyrimidine-2-carboxamido)thiazol-4-yl)aceticacid
- EN300-235208
- MDL： MFCD21091746
- Inchi： 1S/C10H8N4O3S/c15-7(16)4-6-5-18-10(13-6)14-9(17)8-11-2-1-3-12-8/h1-3,5H,4H2,(H,15,16)(H,13,14,17)
- InChI Key： GKUNTEPVIJNSBA-UHFFFAOYSA-N
- SMILES： S1C=C(CC(=O)O)N=C1NC(C1N=CC=CN=1)=O

Computed Properties

Exact Mass: 264.032
Monoisotopic Mass: 264.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 133A^2
XLogP3: 0.2

2-[2-(pyrimidine-2-amido)-1,3-thiazol-4-yl]acetic acid Pricemore >>

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